![molecular formula C12H19NO3S B225687 N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide](/img/structure/B225687.png)
N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide, also known as BMS-204352, is a sulfonamide derivative that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in various types of cancer cells.
Mechanism of Action
N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide selectively inhibits CAIX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate and protons. This leads to a decrease in extracellular pH, which inhibits tumor growth and promotes apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in cancer cells. It induces apoptosis in cancer cells by altering the pH of the tumor microenvironment and disrupting the balance of intracellular pH. It also enhances the sensitivity of cancer cells to chemotherapy and radiation therapy by inhibiting the repair of DNA damage caused by these treatments.
Advantages and Limitations for Lab Experiments
N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide has several advantages for lab experiments, including its high selectivity for CAIX and its ability to inhibit the growth of various types of cancer cells. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide. One area of research is the development of more potent and selective inhibitors of CAIX. Another area of research is the investigation of the synergistic effects of this compound with other cancer therapies, such as immunotherapy and targeted therapy. Additionally, the potential use of this compound as a diagnostic tool for the detection of CAIX in cancer cells is an area of ongoing research.
Synthesis Methods
The synthesis of N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide involves the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with sec-butylamine in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain the pure compound.
Scientific Research Applications
N-(sec-butyl)-4-methoxy-3-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target CAIX, which is overexpressed in various types of cancer cells, including renal cell carcinoma, breast cancer, and glioblastoma. CAIX plays a crucial role in tumor growth and survival by regulating the pH of the tumor microenvironment. Inhibition of CAIX by this compound leads to a decrease in tumor pH, resulting in reduced tumor growth and increased sensitivity to chemotherapy and radiation therapy.
properties
Molecular Formula |
C12H19NO3S |
---|---|
Molecular Weight |
257.35 g/mol |
IUPAC Name |
N-butan-2-yl-4-methoxy-3-methylbenzenesulfonamide |
InChI |
InChI=1S/C12H19NO3S/c1-5-10(3)13-17(14,15)11-6-7-12(16-4)9(2)8-11/h6-8,10,13H,5H2,1-4H3 |
InChI Key |
FONXNXWEEVKWNI-UHFFFAOYSA-N |
SMILES |
CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)OC)C |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)OC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.